Cas no 1597277-07-0 (methyl 6-bromo-1-oxo-1,2-dihydroisoquinoline-3-carboxylate)

• Product Name: methyl 6-bromo-1-oxo-1,2-dihydroisoquinoline-3-carboxylate
• CAS No: 1597277-07-0
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 5685207
• PubChem ID: 114517672
• Update Time: 2025-10-28

methyl 6-bromo-1-oxo-1,2-dihydroisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-1,2-dihydro-1-oxo-3-isoquinolinecarboxylate (ACI)
• 3-Isoquinolinecarboxylic acid, 6-bromo-1,2-dihydro-1-oxo-, methyl ester (ACI)
• methyl 6-bromo-1-oxo-1,2-dihydroisoquinoline-3-carboxylate

• Inchi： 1S/C11H8BrNO3/c1-16-11(15)9-5-6-4-7(12)2-3-8(6)10(14)13-9/h2-5H,1H3,(H,13,14)
• InChI Key： JAVFZBROVFFBFR-UHFFFAOYSA-N
• SMILES： O=C(C1NC(=O)C2C(=CC(=CC=2)Br)C=1)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on methyl 6-bromo-1-oxo-1,2-dihydroisoquinoline-3-carboxylate

Methyl 6-Bromo-1-oxo-1,2-dihydroisoquinoline-3-carboxylate (CAS 1597277-07-0): A Versatile Building Block in Medicinal Chemistry

Methyl 6-bromo-1-oxo-1,2-dihydroisoquinoline-3-carboxylate (CAS 1597277-07-0) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This isoquinoline derivative serves as a valuable chemical intermediate for the development of various biologically active molecules, particularly in the field of drug discovery and medicinal chemistry.

The compound features a unique molecular structure combining a 6-bromo substitution on the isoquinoline core with an ester functional group at the 3-position. This specific arrangement makes it an excellent building block for the synthesis of more complex molecules. Researchers are particularly interested in its potential applications for developing kinase inhibitors, which are currently a hot topic in cancer research and neurodegenerative disease treatment.

Recent trends in AI-assisted drug discovery have highlighted the importance of such heterocyclic scaffolds. Many pharmaceutical companies and research institutions are actively searching for novel small molecule compounds that can interact with specific biological targets. The 6-bromo-1-oxo-1,2-dihydroisoquinoline core present in this compound has shown promising results in preliminary studies for various therapeutic applications.

From a synthetic chemistry perspective, the methyl carboxylate group offers excellent opportunities for further functionalization. Chemists can easily convert this ester into amides, acids, or other derivatives through standard organic transformations. The bromine atom at the 6-position serves as an ideal handle for various cross-coupling reactions, including Suzuki, Stille, and Buchwald-Hartwig couplings, which are frequently searched topics in synthetic chemistry forums.

The compound's molecular weight of 280.09 g/mol and its moderate lipophilicity make it particularly suitable for drug-like molecule development. These characteristics align well with current pharmaceutical industry standards and the Lipinski's rule of five, which is a common search term among medicinal chemists evaluating potential drug candidates.

In the context of green chemistry and sustainable synthesis, researchers are exploring more efficient methods to prepare such functionalized isoquinolines. Recent publications have described improved synthetic routes to 6-bromo-isoquinoline derivatives that reduce waste and improve atom economy, addressing growing environmental concerns in chemical manufacturing.

The compound's potential extends beyond pharmaceutical applications. Materials scientists are investigating similar heterocyclic compounds for use in organic electronics and optoelectronic devices. While research on methyl 6-bromo-1-oxo-1,2-dihydroisoquinoline-3-carboxylate in this field is still emerging, the structural features suggest possible applications in developing novel organic semiconductors or fluorescent materials.

Quality control and analytical characterization of this compound are crucial aspects for researchers. Standard analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify the purity and identity of CAS 1597277-07-0. These analytical methods are among the most searched topics by chemists working with such specialized compounds.

As the demand for novel chemical entities in drug discovery continues to grow, compounds like methyl 6-bromo-1-oxo-1,2-dihydroisoquinoline-3-carboxylate will likely see increased utilization. Its versatility as a synthetic intermediate and potential biological activity make it a valuable asset in the toolkit of medicinal chemists and pharmaceutical researchers worldwide.

The global market for pharmaceutical intermediates is expected to expand significantly in the coming years, driven by increased R&D spending and the need for innovative therapies. Within this context, specialized compounds such as 6-bromo-1-oxo-1,2-dihydroisoquinoline-3-carboxylate derivatives are positioned to play an important role in the development of next-generation therapeutic agents.

For researchers interested in working with this compound, proper handling and storage conditions are essential. While not classified as hazardous, standard laboratory safety protocols should be followed when handling methyl 6-bromo-1-oxo-1,2-dihydroisoquinoline-3-carboxylate or any other chemical substance in a research setting.

In conclusion, methyl 6-bromo-1-oxo-1,2-dihydroisoquinoline-3-carboxylate (CAS 1597277-07-0) represents an important chemical building block with diverse applications in medicinal chemistry and drug discovery. Its unique structural features and synthetic versatility make it a valuable compound for researchers developing new therapeutic agents and investigating structure-activity relationships in biologically active molecules.